Cas no 922115-50-2 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 922115-50-2
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 5913036
• PubChem ID: 44024567
• Update Time: 2025-10-21

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024636280
• 922115-50-2
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]benzamide
• F2291-0307
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide
• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C22H27N3O2/c1-24-10-9-19-15-18(7-8-20(19)24)21(25-11-13-27-14-12-25)16-23-22(26)17-5-3-2-4-6-17/h2-8,15,21H,9-14,16H2,1H3,(H,23,26)
• InChI Key： PZVZZBNZSXWLMW-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 365.21032711g/mol
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide

Comprehensive Overview of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922115-50-2)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922115-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features combining an indole core and a morpholine moiety, exhibits potential applications in drug discovery and development. Researchers and industry professionals are increasingly interested in its properties, synthesis pathways, and therapeutic potential, making it a subject of ongoing scientific exploration.

The molecular structure of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide includes a benzamide group linked to a substituted indole ring via an ethyl bridge containing a morpholine unit. This configuration suggests possible interactions with biological targets, particularly in the central nervous system (CNS). The presence of the morpholine ring, known for enhancing solubility and bioavailability, makes this compound particularly interesting for medicinal chemistry applications. Current studies focus on its potential as a modulator of specific receptors or enzymes, though detailed pharmacological data remains under investigation.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting complex diseases. N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide aligns with this trend, as its structural complexity offers multiple sites for modification and optimization. Researchers are exploring its potential in areas such as neuroprotection, anti-inflammatory effects, and even oncology. The compound's CAS number 922115-50-2 serves as a critical identifier in patent literature and scientific databases, facilitating global research collaboration.

Synthetic routes to N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide typically involve multi-step organic reactions, including amide bond formation and nucleophilic substitutions. The indole core is often constructed via Fischer indole synthesis or related methods, while the morpholine moiety is introduced through alkylation or reductive amination. These processes require careful optimization to achieve high yields and purity, especially for pharmaceutical-grade material. Recent advancements in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods and solvent-free conditions to reduce environmental impact.

The physicochemical properties of CAS 922115-50-2 contribute to its research utility. Preliminary data suggests moderate solubility in polar organic solvents, with stability under standard laboratory conditions. Its molecular weight and lipophilicity parameters fall within ranges typically favorable for blood-brain barrier penetration, supporting its investigation in CNS-related applications. These characteristics make it a valuable candidate for structure-activity relationship (SAR) studies, where subtle modifications could enhance desired biological effects.

From a commercial perspective, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide occupies a niche but growing segment in the fine chemicals market. Suppliers specializing in research chemicals and pharmaceutical intermediates have reported increasing inquiries about this compound, reflecting its rising importance in drug discovery pipelines. Pricing and availability vary depending on purity grades and quantities, with custom synthesis services becoming more prevalent to meet diverse research needs.

Quality control and analytical characterization are crucial for CAS 922115-50-2 applications. Standard techniques include HPLC for purity assessment, mass spectrometry for molecular confirmation, and NMR spectroscopy for structural verification. These analytical protocols ensure batch-to-batch consistency, particularly important when the compound serves as a reference standard or lead compound in drug development programs. Recent publications have detailed novel analytical methods to detect and quantify this compound in complex matrices, supporting its use in biological studies.

The intellectual property landscape surrounding N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide shows active patent activity, particularly in pharmaceutical compositions and synthetic methods. Several patent families claim derivatives and prodrugs of this core structure, indicating broad therapeutic potential. Researchers navigating this space must carefully review existing IP to avoid infringement while exploring new chemical spaces around this scaffold. The compound's CAS registry number 922115-50-2 serves as an essential tool for prior art searches and patentability assessments.

Looking forward, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide represents an exciting area of interdisciplinary research. Its combination of indole and morpholine pharmacophores offers numerous possibilities for medicinal chemistry optimization. As computational drug design and AI-assisted molecule screening become more sophisticated, this compound's derivatives may emerge as candidates for clinical development. The scientific community anticipates more published data on its biological activities and mechanism of action in coming years.

For researchers working with CAS 922115-50-2, proper handling and storage recommendations follow general laboratory safety protocols for organic compounds. While not classified as hazardous under standard systems, appropriate personal protective equipment (PPE) including gloves and eye protection is advised during manipulation. Material Safety Data Sheets (MSDS) provided by manufacturers contain detailed handling instructions specific to each preparation of this chemical entity.

In conclusion, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922115-50-2) stands as a compelling subject in contemporary chemical research. Its structural features, synthetic accessibility, and potential biological relevance position it as a valuable tool for pharmaceutical innovation. As investigation continues, this compound may yield important insights for therapeutic development across multiple disease areas, making it a molecule worth watching in the evolving landscape of drug discovery.